Cas no 892845-05-5 (N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)
892845-05-5 structure
Product Name:N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
CAS No:892845-05-5
MF:C16H11BrN2O3S
MW:391.239141702652
CID:5839725
PubChem ID:7202911
Update Time:2023-11-21
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-6-carboxamide, N-(4-bromo-2-benzothiazolyl)-2,3-dihydro-
- CCG-342094
- SMR002121636
- MLS-0454339.0001
- AKOS024611997
- MLS003447218
- Q27164551
- N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide
- 892845-05-5
- CHEMBL1891751
- N-(4-bromobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
- MLS-0454339.0002
- F1822-0459
- CHEBI:92790
- N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
-
- Inchi: 1S/C16H11BrN2O3S/c17-10-2-1-3-13-14(10)18-16(23-13)19-15(20)9-4-5-11-12(8-9)22-7-6-21-11/h1-5,8H,6-7H2,(H,18,19,20)
- InChI Key: MWMPSWOBEJCOBM-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NC3=NC4=C(Br)C=CC=C4S3)=O)C=C2OCC1
Computed Properties
- Exact Mass: 389.96738g/mol
- Monoisotopic Mass: 389.96738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- Density: 1.699±0.06 g/cm3(Predicted)
- pka: 8.31±0.70(Predicted)
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1822-0459-2μmol |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-5μmol |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-10μmol |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-20μmol |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-1mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-2mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-3mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-4mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-5mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1822-0459-10mg |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
892845-05-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-bromo-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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